Cas no 2321-50-8 (Benzoic acid,2-[[(phenylamino)carbonyl]amino]-, methyl ester)

• Product Name: Benzoic acid,2-[[(phenylamino)carbonyl]amino]-, methyl ester
• CAS No: 2321-50-8
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 275646
• PubChem ID: 295252
• Update Time: 2025-04-19

Benzoic acid,2-[[(phenylamino)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(phenylamino)carbonyl]amino]-, methyl ester
• methyl 2-(phenylcarbamoylamino)benzoate
• AC1L6NQJ
• CTK4F1110
• methyl 2-(3-phenylureido)benzoate
• N-(phenyl)-N'-(2-carbomethoxyphenyl)urea
• N-phenylcarbamoyl-anthranilic acid methyl ester
• N-Phenylcarbamoyl-anthranilsaeure-methylester
• NSC164413
• Oprea1_857867
• STL012289
• STOCK2S-22604
• DTXSID10304167
• methyl 2-[(anilinocarbonyl)amino]benzoate
• NSC-164413
• AKOS003000852
• SCHEMBL16127717
• 2321-50-8

• Inchi： 1S/C15H14N2O3/c1-20-14(18)12-9-5-6-10-13(12)17-15(19)16-11-7-3-2-4-8-11/h2-10H,1H3,(H2,16,17,19)
• InChI Key： UBVFBSKFPOFJSB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1NC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 337°Cat760mmHg
• Flash Point: 157.6°C
• Refractive Index: 1.661
• PSA: 67.43
• LogP: 3.26320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters